1-(3-Chloroprop-1-en-1-yl)-4-methylbenzene
Cat. No. B8641127
Key on ui cas rn:
2048-34-2
M. Wt: 166.65 g/mol
InChI Key: PSHRIDMFBOJDCB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08129361B2
Procedure details
Compound 102-1 (2.50 g) was dissolved in methylene chloride (60 ml), triphenylphosphine (4.86 g) and N-chlorosuccinimide (2.84 g) were added under ice-cooling, and the mixture was stirred under ice-cooling for 1 hr. Triphenylphosphine (4.86 g) and N-chlorosuccinimide (2.84 g) were further added, and the mixture was stirred for 1 hr. Water was added to the reaction mixture, and the mixture was extracted with methylene chloride and washed with saturated brine, and dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure. Diethyl ether (100 ml) was added, and the precipitated triphenylphosphine oxide was filtered off. The concentrate of the filtrate was purified by silica gel column chromatography (hexane:ethyl acetate) to give the object product (1.20 g) as a colorless oil.
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:7]=[CH:6][C:5]([CH:8]=[CH:9][CH2:10]O)=[CH:4][CH:3]=1.C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.[Cl:31]N1C(=O)CCC1=O.O>C(Cl)Cl>[Cl:31][CH2:10][CH:9]=[CH:8][C:5]1[CH:6]=[CH:7][C:2]([CH3:1])=[CH:3][CH:4]=1
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Inputs
Step One
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Name
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|
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Quantity
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2.5 g
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Type
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reactant
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|
Smiles
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CC1=CC=C(C=C1)C=CCO
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Name
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|
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Quantity
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60 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Two
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Name
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|
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Quantity
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4.86 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
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|
Name
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|
|
Quantity
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2.84 g
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|
Type
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reactant
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|
Smiles
|
ClN1C(CCC1=O)=O
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Step Three
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Name
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|
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Quantity
|
4.86 g
|
|
Type
|
reactant
|
|
Smiles
|
C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
|
|
Name
|
|
|
Quantity
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2.84 g
|
|
Type
|
reactant
|
|
Smiles
|
ClN1C(CCC1=O)=O
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Step Four
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
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|
Smiles
|
O
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
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the mixture was stirred under ice-
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooling
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooling for 1 hr
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Duration
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1 h
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STIRRING
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Type
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STIRRING
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|
Details
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the mixture was stirred for 1 hr
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|
Duration
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1 h
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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the mixture was extracted with methylene chloride
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WASH
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Type
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WASH
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|
Details
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washed with saturated brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over anhydrous sodium sulfate
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CUSTOM
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Type
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CUSTOM
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|
Details
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The solvent was evaporated under reduced pressure
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ADDITION
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Type
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ADDITION
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Details
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Diethyl ether (100 ml) was added
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FILTRATION
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Type
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FILTRATION
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|
Details
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the precipitated triphenylphosphine oxide was filtered off
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The concentrate of the filtrate
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CUSTOM
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Type
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CUSTOM
|
|
Details
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was purified by silica gel column chromatography (hexane:ethyl acetate)
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Outcomes
Product
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Name
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|
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Type
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product
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|
Smiles
|
ClCC=CC1=CC=C(C=C1)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.2 g | |
| YIELD: CALCULATEDPERCENTYIELD | 42.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
